Cas no 19350-76-6 (Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide
• CAS No: 19350-76-6
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• MDL: MFCD00136168
• CID: 233601
• PubChem ID: 5340201
• Update Time: 2025-05-19

Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide
• 4-methyl-N-[(Z)-pyridin-3-ylmethylideneamino]benzenesulfonamide
• p-Toluenesulfonic acid N'-(3-pyridinylmethylene) hydrazide
• 3-formylpyridine tosyl hydrazone
• 4-methyl-N'-(3-pyridinylmethylene)benzenesulfonohydrazide
• 4-methyl-N-(3-pyridylmethyleneamino)benzenesulfonamide
• 4-methyl-N'-(pyridin-3-ylmethylene)benzenesulfonohydrazide
• AC1NTYEA
• NSC263849
• Pyridin-3-aldehyd-tosylhydrazon
• pyridine-3-aldehyde tosylhydrazone
• Nicotinaldehyde (p-tolylsulfonyl)hydrazone
• 4-methyl-N-[(E)-pyridin-3-ylmethylideneamino]benzenesulfonamide
• MS-7284
• SCHEMBL2039492
• AKOS003869548
• 19350-76-6
• 4-methyl-N'-[(1E)-(pyridin-3-yl)methylidene]benzene-1-sulfonohydrazide
• SR-01000211414
• SCHEMBL10051728
• MFCD00136168
• SR-01000211414-1
• CHEMBL3273231
• (1-Aza-2-(3-pyridyl)vinyl)((4-methylphenyl)sulfonyl)amine

• MDL： MFCD00136168
• Inchi： 1S/C13H13N3O2S/c1-11-4-6-13(7-5-11)19(17,18)16-15-10-12-3-2-8-14-9-12/h2-10,16H,1H3/b15-10+
• InChI Key： PMQPVPKXDUISEM-XNTDXEJSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.07299
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide

Comprehensive Guide to Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide (CAS No. 19350-76-6)

Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide (CAS No. 19350-76-6) is a specialized organic compound with a unique molecular structure that combines a benzenesulfonic acid backbone with a pyridinylmethylene hydrazide moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and versatile uses, making it a hot topic in scientific discussions.

The chemical structure of Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide features a 4-methylbenzenesulfonic acid group linked to a 3-pyridinylmethylene hydrazide functional group. This combination imparts unique physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions. These characteristics make it a valuable intermediate in organic synthesis and a candidate for further chemical modifications.

One of the most searched questions about Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide relates to its applications in drug discovery. Recent studies suggest that derivatives of this compound exhibit promising biological activities, including antimicrobial and anti-inflammatory effects. Researchers are exploring its potential as a scaffold for designing novel therapeutic agents, particularly in targeting enzyme inhibition pathways. This aligns with the growing demand for innovative pharmaceutical solutions in the post-pandemic era.

In the agrochemical sector, Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide has been investigated for its role in developing next-generation crop protection agents. Its molecular structure allows for interactions with specific biological targets in pests, offering a potential alternative to conventional pesticides. With increasing global focus on sustainable agriculture, this compound's eco-friendly derivatives could play a crucial role in future farming practices.

The synthesis of Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide typically involves the condensation reaction between 4-methylbenzenesulfonyl hydrazide and 3-pyridinecarboxaldehyde. This process has been optimized in recent years to improve yield and purity, addressing one of the most frequently asked technical questions about this compound. Advanced purification techniques, such as recrystallization and column chromatography, are often employed to obtain high-quality product suitable for research and industrial applications.

Material scientists have also shown interest in Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide due to its potential in creating functional materials. The compound's ability to form coordination complexes with metal ions makes it a candidate for developing sensors, catalysts, and advanced polymers. This application is particularly relevant in the context of emerging technologies like flexible electronics and smart materials.

From a commercial perspective, the market for Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide has seen steady growth, driven by increasing R&D investments in specialty chemicals. Major chemical suppliers have reported growing demand for this compound, particularly from pharmaceutical and agrochemical manufacturers. Pricing trends and availability are common search queries, reflecting the compound's importance in various industrial sectors.

Safety and handling of Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide is another area of frequent inquiry. While the compound is generally stable under normal conditions, proper laboratory practices should be followed, including the use of personal protective equipment and adequate ventilation. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage and handling procedures, which are essential for researchers and industrial users.

Recent advancements in analytical techniques have improved the characterization of Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide. Modern spectroscopic methods, including NMR, FT-IR, and mass spectrometry, allow for precise structural verification and purity assessment. These developments have significantly enhanced quality control processes, ensuring reliable performance in various applications.

The future outlook for Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide appears promising, with ongoing research exploring new derivatives and applications. As sustainability becomes a key driver in chemical innovation, this compound's potential in green chemistry initiatives is particularly noteworthy. Its versatility and unique properties position it as an important building block in multiple scientific and industrial domains.

For researchers and industry professionals seeking detailed technical information about Benzenesulfonic acid,4-methyl-, 2-(3-pyridinylmethylene)hydrazide, numerous peer-reviewed publications and patent documents are available. These resources provide in-depth insights into synthesis methods, characterization data, and potential applications, making them valuable references for anyone working with this interesting compound.